Cas no 922501-02-8 (Boronic acid, B-[4-[4-(dimethylamino)butyl]phenyl]-)
922501-02-8 structure
Product Name:Boronic acid, B-[4-[4-(dimethylamino)butyl]phenyl]-
CAS No:922501-02-8
MF:C12H20BNO2
MW:221.10370349884
MDL:MFCD10697408
CID:740875
PubChem ID:71307608
Update Time:2025-04-19
Boronic acid, B-[4-[4-(dimethylamino)butyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, B-[4-[4-(dimethylamino)butyl]phenyl]-
- (4-[4-(DIMETHYLAMINO)BUTYL]PHENYL)BORONIC ACID
- [4-[4-(dimethylamino)butyl]phenyl]boronic acid
- 4-(4-(DIMETHYLAMINO)BUTYL)PHENYLBORONIC ACID
- starbld0017983
- {4-[4-(Dimethylamino)butyl]phenyl}boronic acid
- AB59535
- J-513412
- A902523
- MFCD10697408
- DTXSID00745409
- 922501-02-8
- (4-(4-(Dimethylamino)butyl)phenyl)boronic acid
- 4-[4-(Dimethylamino)butyl]phenyl}boronic acid
-
- MDL: MFCD10697408
- Inchi: 1S/C12H20BNO2/c1-14(2)10-4-3-5-11-6-8-12(9-7-11)13(15)16/h6-9,15-16H,3-5,10H2,1-2H3
- InChI Key: SDZAJVZZRHRXAF-UHFFFAOYSA-N
- SMILES: OB(C1C=CC(=CC=1)CCCCN(C)C)O
Computed Properties
- Exact Mass: 221.1587090g/mol
- Monoisotopic Mass: 221.1587090g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.7Ų
Experimental Properties
- PSA: 43.70000
- LogP: 0.25070
Boronic acid, B-[4-[4-(dimethylamino)butyl]phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB254533-1 g |
4-[4-(Dimethylamino)butyl]phenyl}boronic acid; . |
922501-02-8 | 1g |
€1187.30 | 2023-04-27 | ||
| abcr | AB254533-100mg |
4-[4-(Dimethylamino)butyl]phenyl}boronic acid; . |
922501-02-8 | 100mg |
€282.70 | 2025-04-15 | ||
| abcr | AB254533-250mg |
4-[4-(Dimethylamino)butyl]phenyl}boronic acid; . |
922501-02-8 | 250mg |
€373.70 | 2025-04-15 | ||
| abcr | AB254533-500mg |
4-[4-(Dimethylamino)butyl]phenyl}boronic acid; . |
922501-02-8 | 500mg |
€646.90 | 2025-04-15 | ||
| abcr | AB254533-1g |
4-[4-(Dimethylamino)butyl]phenyl}boronic acid; . |
922501-02-8 | 1g |
€1144.10 | 2025-04-15 | ||
| Ambeed | A568415-1g |
(4-(4-(Dimethylamino)butyl)phenyl)boronic acid |
922501-02-8 | 98+% | 1g |
$769.0 | 2025-04-15 |
Boronic acid, B-[4-[4-(dimethylamino)butyl]phenyl]- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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